Cas no 73318-02-2 (2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile)

2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile structure
73318-02-2 structure
Product Name:2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
CAS No:73318-02-2
MF:C12H2F2N4
MW:240.16788816452
CID:552046
PubChem ID:87558388
Update Time:2025-07-13

2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2,2'-(2,5-difluoro-2,5-cyclohexadiene-1,4-diylidene)bis-
    • 2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
    • 2,5-TCNQF2
    • 2-[4-(dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
    • D3200
    • SCHEMBL258842
    • D90153
    • MFCD08276347
    • DTXSID10413647
    • 73318-02-2
    • CS-0364963
    • 2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
    • MDL： D154997
    • Inchi： 1S/C12H2F2N4/c13-11-1-9(7(3-15)4-16)12(14)2-10(11)8(5-17)6-18/h1-2H
    • InChI Key： PFSDYUVXXQTNMX-UHFFFAOYSA-N
    • SMILES： FC1=CC(=C(C#N)C#N)C(=CC1=C(C#N)C#N)F |c:12,t:3|

Computed Properties

  • Exact Mass: 240.02500
  • Monoisotopic Mass: 240.02475240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Yellowish brown or red lens powder
  • Melting Point: 270 °C
  • PSA: 95.16000
  • LogP: 0.36052
  • Solubility: Not determined

2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Security Information

2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B431783-1mg
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
 73318-02-2
1mg
 $ 50.00 2022-06-07
TRC
B431783-2mg
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
 73318-02-2
2mg
 $ 65.00 2022-06-07
TRC
B431783-10mg
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
 73318-02-2
10mg
 $ 115.00 2022-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154997-100MG
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
 73318-02-2 >98.0%(N)
100MG
 ￥3,051.00 2021-08-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154997-10mg
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
 73318-02-2 98%
10mg
 ¥720.90 2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X76925-10mg
2,5-DIfluoro-7,7,8,8-tetracyanoquinodimethane
 73318-02-2 98%
10mg
 ¥558.0 2023-09-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3200-100MG
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
 73318-02-2 >98.0%(N)
100mg
 ¥4065.00 2024-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D870938-10mg
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
 73318-02-2 98%
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 609.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D3200-100mg
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
 73318-02-2 98.0%(N)
100mg
 ￥3755.0 2022-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1435633-100mg
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
 73318-02-2 95%
100mg
 ￥5402.00 2024-07-28

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